Cas no 317842-48-1 (tert-butyl N-(4-ethynylphenyl)carbamate)

• Product Name: tert-butyl N-(4-ethynylphenyl)carbamate
• CAS No: 317842-48-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1023524
• PubChem ID: 12121165
• Update Time: 2025-04-20

tert-butyl N-(4-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-ethynylphenyl)-, 1,1-dimethylethyl ester (9CI)
• 4-(N-Boc-amino)phenylacetylene
• tert-butyl 4-ethynylphenylcarbamate
• tert-butyl N-(4-ethynylphenyl)carbamate
• AKOS037652222
• CS-0433541
• ZGJXAIOPBAMFSE-UHFFFAOYSA-N
• AT32539
• SCHEMBL254714
• EN300-1878930
• 317842-48-1
• MFCD18207363
• DA-42824
• N-Boc-4-ethynylaniline
• tert-butyl (4-ethynylphenyl)carbamate
• p-(BOC-amino)-phenyl-acetylene
• (4-Ethynyl-phenyl)-carbamic acid t-butyl ester

• Inchi： 1S/C13H15NO2/c1-5-10-6-8-11(9-7-10)14-12(15)16-13(2,3)4/h1,6-9H,2-4H3,(H,14,15)
• InChI Key： ZGJXAIOPBAMFSE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters